N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide

• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[3-(cyclohexanecarbonyl)indol-1-yl]acetamide
• InChI: InChI=1S/C23H23ClN2O2/c24-17-10-12-18(13-11-17)25-22(27)15-26-14-20(19-8-4-5-9-21(19)26)23(28)16-6-2-1-3-7-16/h4-5,8-14,16H,1-3,6-7,15H2,(H,25,27)
• InChI Key: FJQUNDCEFQIJLF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)Cl

Description

N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide is a complex organic compound that features a chlorophenyl group, an indole moiety, and a cyclohexylcarbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide typically involves multiple steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with cyclohexanone under acidic conditions.

Introduction of the Cyclohexylcarbonyl Group: The cyclohexylcarbonyl group can be introduced via Friedel-Crafts acylation, where cyclohexanoyl chloride reacts with the indole core in the presence of a Lewis acid catalyst like aluminum chloride.

Attachment of the Chlorophenyl Group: The final step involves the reaction of the intermediate with 4-chlorophenylacetic acid under amide bond formation conditions, typically using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions, where the chlorine atom is replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium amide in liquid ammonia for nucleophilic aromatic substitution.

Major Products

Oxidation: Formation of indole-3-carboxylic acid derivatives.

Reduction: Formation of N-(4-chlorophenyl)-2-[3-(cyclohexylhydroxymethyl)-1H-indol-1-yl]acetamide.

Substitution: Formation of N-(4-aminophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide.

Scientific Research Applications

N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biology: The compound is used in studies involving receptor binding and signal transduction pathways.

Material Science: Its unique structural properties make it a candidate for the development of novel organic materials with specific electronic or optical properties.

Industry: It can be used as an intermediate in the synthesis of more complex molecules for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide involves its interaction with specific molecular targets:

Molecular Targets: It may bind to specific receptors or enzymes, modulating their activity.

Pathways Involved: The compound can influence signaling pathways such as the MAPK/ERK pathway, which is involved in cell proliferation and survival.

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorophenyl)acetamide: A simpler analog with similar structural features but lacking the indole and cyclohexylcarbonyl groups.

N-(4-chlorophenyl)-1H-indole-2-carboxamide: Contains the indole moiety but differs in the position and nature of the substituents.

Uniqueness

N-(4-chlorophenyl)-2-[3-(cyclohexylcarbonyl)-1H-indol-1-yl]acetamide is unique due to the combination of its structural elements, which confer specific chemical reactivity and biological activity. The presence of the indole moiety, in particular, enhances its potential for interactions with biological targets, making it a valuable compound for research and development.